Cas no 1440535-15-8 (2-Amino-6-fluoro-3-nitrobenzotrifluoride)

• Product Name: 2-Amino-6-fluoro-3-nitrobenzotrifluoride
• CAS No: 1440535-15-8
• MF: C₇H₄F₄N₂O₂
• MW: 224.112475395203
• CID: 4599911
• Update Time: 2025-10-23

2-Amino-6-fluoro-3-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluoro-3-nitrobenzotrifluoride
• 3-Fluoro-6-nitro-2-(trifluoromethyl)aniline, 6-Nitro-alpha,alpha,alpha,3-tetrafluoro-o-toluidine
• Benzenamine, 3-fluoro-6-nitro-2-(trifluoromethyl)-
• 3-Fluoro-6-nitro-2-(trifluoromethyl)aniline

• Inchi： 1S/C7H4F4N2O2/c8-3-1-2-4(13(14)15)6(12)5(3)7(9,10)11/h1-2H,12H2
• InChI Key： RDUFEDDRKHIWQP-UHFFFAOYSA-N
• SMILES： C1(N)=C([N+]([O-])=O)C=CC(F)=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Amino-6-fluoro-3-nitrobenzotrifluoride

Recent Advances in the Study of 2-Amino-6-fluoro-3-nitrobenzotrifluoride (CAS: 1440535-15-8) in Chemical Biology and Pharmaceutical Research

2-Amino-6-fluoro-3-nitrobenzotrifluoride (CAS: 1440535-15-8) is a fluorinated nitroaromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutics targeting infectious diseases and cancer. The unique combination of fluorine and nitro groups in its structure enhances its reactivity and potential for diverse chemical transformations, making it a valuable building block in medicinal chemistry.

Recent studies have focused on the application of 2-Amino-6-fluoro-3-nitrobenzotrifluoride in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing potent kinase inhibitors, where the fluorine atom played a critical role in improving binding affinity through halogen bonding interactions. The nitro group, meanwhile, facilitated subsequent reduction and functionalization steps, enabling the creation of diverse molecular scaffolds with enhanced pharmacological properties.

In antimicrobial research, 2-Amino-6-fluoro-3-nitrobenzotrifluoride has shown promise as a precursor for novel antibacterial agents. A team at the University of Tokyo recently reported (Nature Communications, 2024) its incorporation into fluoroquinolone derivatives that exhibit improved activity against drug-resistant Gram-positive pathogens. The trifluoromethyl group was found to enhance membrane permeability while maintaining low cytotoxicity, addressing a key challenge in antibiotic development.

The compound's potential in cancer therapeutics has also been explored. Researchers at Memorial Sloan Kettering Cancer Center utilized 1440535-15-8 to develop a series of PARP inhibitors with superior blood-brain barrier penetration (Journal of Clinical Oncology, 2023). The fluorine substitution pattern was crucial for maintaining metabolic stability while the nitro group allowed for strategic modifications that improved target selectivity.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of 2-Amino-6-fluoro-3-nitrobenzotrifluoride production. A 2024 ACS Catalysis paper described a continuous-flow nitration process that increased yield to 85% while reducing hazardous waste generation. This development addresses previous scalability challenges and supports broader application in pharmaceutical manufacturing.

Ongoing research is investigating the compound's utility in PROTAC (proteolysis targeting chimera) technology. Preliminary results presented at the 2024 American Chemical Society meeting suggest that 1440535-15-8 can serve as an effective linker component, with its rigid aromatic core and multiple functionalization sites enabling optimal spacing between target-binding and E3 ligase-recruiting moieties.

As research progresses, 2-Amino-6-fluoro-3-nitrobenzotrifluoride continues to demonstrate its value as a multifunctional intermediate in drug discovery. Future directions include exploration of its applications in radiopharmaceuticals (where the fluorine-18 isotopologue shows promise) and as a scaffold for covalent inhibitor development. The compound's unique structural features and proven versatility ensure its ongoing relevance in cutting-edge pharmaceutical research.